BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: 2,6-Dibromo-4-
methylaniline (CAS 6968-24-7)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,6-Dibromo-4-methylaniline

Cat. No.: B181599

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and key applications of 2,6-Dibromo-4-methylaniline (CAS 6968-24-7).
This compound is a vital intermediate in the synthesis of a variety of organic molecules, finding
utility in the pharmaceutical, agrochemical, and dye industries.[1][2][3] Its reactive bromine
atoms and amino group make it a versatile building block for creating complex molecular
architectures.[4] This document will detail its known characteristics and established
experimental protocols to support its use in research and development.

Chemical and Physical Properties

2,6-Dibromo-4-methylaniline is a light brown crystalline powder at room temperature.[2] A
summary of its key physicochemical properties is presented in Table 1.
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Property Value Reference(s)
CAS Number 6968-24-7 [11[2]
Molecular Formula C7H7Br2N [1]12]
Molecular Weight 264.95 g/mol [5]
Appearance Light brown crystalline powder [2]
Melting Point 74-76 °C [2]
Boiling Point 283.3 °C at 760 mmHg [2]
Solubility Insoluble in water [2]
Density 1.887 g/cm3 [2]
Flash Point 125.2 °C [2]
pKa 0.91 £ 0.10 (Predicted) [2]

Spectral and Crystallographic Data

Detailed analytical data is crucial for the identification and characterization of 2,6-Dibromo-4-
methylaniline.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: While specific spectra are not readily
available in all public databases, 1H NMR and 13C NMR data for this compound can be
obtained from various chemical suppliers.

« Infrared (IR) Spectroscopy: The NIST Chemistry WebBook provides access to the gas-phase
IR spectrum of 2,6-Dibromo-4-methylaniline.

e Mass Spectrometry (MS): The electron ionization mass spectrum for this compound is also
available on the NIST Chemistry WebBook.

» X-ray Crystallography: The solid-state structure of 2,6-Dibromo-4-methylaniline has been
determined by single-crystal X-ray diffraction. The crystal system is orthorhombic, and the
molecules are linked by weak N—H---N hydrogen bonds.[6] The bond angles in the benzene
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ring show notable distortion from the ideal 120°.[6] A summary of key crystallographic data is
presented in Table 2.

Crystal Data Parameter Value Reference(s)
Crystal System Orthorhombic [6]
Space Group P212121 [6]

, , _ a=4.3773(7) A, b = 13.585(2)
Unit Cell Dimensions [6]
A, c=14.057(3) A

Volume 835.9(2) As [6]

Synthesis

A common laboratory-scale synthesis of 2,6-Dibromo-4-methylaniline involves the
bromination of p-toluidine.

General Synthesis Protocol

A general procedure for the synthesis of 2,6-Dibromo-4-methylaniline is as follows:
e p-Toluidine is dissolved in a suitable solvent, such as chloroform.

e The solution is stirred at room temperature.

e N-Bromosuccinimide (NBS) (2 equivalents) is added to the solution.

e The reaction mixture is stirred for a short period (e.g., 30 minutes).

» After the reaction is complete, the mixture is filtered.

o The filtrate is concentrated, and the crude product is purified by column chromatography to
yield 2,6-Dibromo-4-methylaniline.[7]

Stirat RT [—#>| Add N-Bromosuccinimi de (2 eq.) |—|

Column Chromatography }—» 2,6-Dibromo-4-methylaniline

Concentrate Filtrate ‘—»

Dissolve in Chloroform }—b

Stir for 30 min }—»

Filter }—»

p-Toluidine }—»
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General synthesis workflow for 2,6-Dibromo-4-methylaniline.

Applications in Research and Development

2,6-Dibromo-4-methylaniline serves as a versatile intermediate in several areas of chemical
synthesis.

Intermediate for Biologically Active Molecules

This compound is frequently cited as a key intermediate in the synthesis of pharmaceuticals
and agrochemicals.[1][3] Its structure allows for the strategic introduction of various functional
groups to build complex, biologically active molecules.[4] While specific, publicly disclosed
examples of commercial drugs or pesticides synthesized directly from 2,6-Dibromo-4-
methylaniline are not readily available, its utility in creating diverse molecular scaffolds for
drug discovery is well-recognized. A related compound, 4-Bromo-2,6-dimethylaniline, is a
known intermediate in the synthesis of the HIV-1 non-nucleoside reverse transcriptase inhibitor,
Rilpivirine.[8]

Suzuki Coupling Reactions

The bromine atoms of 2,6-Dibromo-4-methylaniline are amenable to palladium-catalyzed
cross-coupling reactions, such as the Suzuki coupling. This reaction allows for the formation of
carbon-carbon bonds, enabling the synthesis of a wide range of biaryl and other complex
organic structures.[1] For example, it can undergo a Suzuki coupling reaction with 2-
dihydroxyboryl-3-methyl-2-cyclopenten-1-one in the synthesis of dinuclear dichlorotitanium
complexes.[2]
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General scheme of a Suzuki coupling reaction involving 2,6-Dibromo-4-methylaniline.

Analytical Reagent

A significant application of 2,6-Dibromo-4-methylaniline is as a coupling reagent in the
spectrophotometric determination of the insecticide carbaryl in environmental samples.[1][5]

This method is based on the alkaline hydrolysis of carbaryl to 1-naphthol, which is then coupled
with diazotized 2,6-Dibromo-4-methylaniline to form a colored azo dye. The intensity of the
color, measured spectrophotometrically, is proportional to the concentration of carbaryl.

Reagents and Equipment:

e Carbaryl standard solution

e Sodium hydroxide solution

e 2,6-Dibromo-4-methylaniline solution
» Sodium nitrite solution

e Hydrochloric acid

e UV-Vis Spectrophotometer

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b181599?utm_src=pdf-body-img
https://www.benchchem.com/product/b181599?utm_src=pdf-body
https://www.benchchem.com/product/b181599?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3447806.htm
https://cymitquimica.com/products/02-A17184/6968-24-7/26-dibromo-4-methylaniline-98/
https://www.benchchem.com/product/b181599?utm_src=pdf-body
https://www.benchchem.com/product/b181599?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Procedure:

» Hydrolysis of Carbaryl: An aliquot of the sample containing carbaryl is treated with sodium
hydroxide solution to hydrolyze the carbaryl to 1-naphthol.

» Diazotization: 2,6-Dibromo-4-methylaniline is diazotized by reacting it with sodium nitrite in
an acidic medium (hydrochloric acid) at low temperature (0-5 °C).

e Coupling Reaction: The diazotized 2,6-Dibromo-4-methylaniline is then added to the
solution containing 1-naphthol. This coupling reaction forms a stable, colored azo dye.

e Spectrophotometric Measurement: The absorbance of the resulting colored solution is
measured at its wavelength of maximum absorbance (Amax).

» Quantification: The concentration of carbaryl in the original sample is determined by
comparing its absorbance to a calibration curve prepared from standard carbaryl solutions.
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Workflow for the spectrophotometric determination of carbaryl.

Conclusion

2,6-Dibromo-4-methylaniline (CAS 6968-24-7) is a valuable and versatile chemical
intermediate with established applications in organic synthesis and analytical chemistry. Its
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utility as a precursor for complex organic molecules makes it a compound of interest for
researchers in drug discovery and agrochemical development. The detailed information on its
properties and experimental protocols provided in this guide serves as a valuable resource for
scientists and professionals working with this compound. Further research into its applications
in the synthesis of novel, high-value molecules is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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